1-(4-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid

• Molecular Formula: C12H13FO4
• Molecular Weight: 240.23 g/mol
• IUPAC Name: 1-(4-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C12H13FO4/c1-16-8-5-7(13)6-9(17-2)10(8)12(3-4-12)11(14)15/h5-6H,3-4H2,1-2H3,(H,14,15)
• InChI Key: IMDPEKUNZMFLEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1C2(CC2)C(=O)O)OC)F

Description

1-(4-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid is a cyclopropane-derived carboxylic acid featuring a fluorine atom at the para position and methoxy groups at the ortho positions of the aromatic ring. This structural arrangement confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid can be achieved through several methods. One common approach involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method is known for its mild and functional group-tolerant reaction conditions .

Industrial Production Methods

Industrial production of this compound often involves optimized synthetic routes to ensure high yield and purity. The process typically includes the use of specific reagents and catalysts to facilitate the reaction, followed by purification steps to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

1-(4-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The opposite of oxidation, this reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired outcome and the specific reaction being performed .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols. Substitution reactions can result in a variety of products depending on the substituents introduced .

Scientific Research Applications

1-(4-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(4-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to engage in various chemical reactions, influencing biological processes and pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related cyclopropane-carboxylic acid derivatives, focusing on substituent effects, physical properties, and synthetic outcomes.

Substituent Effects and Reactivity

• Electron-Withdrawing vs. Electron-Donating Groups: The 4-fluoro substituent in the target compound is electron-withdrawing, which enhances the acidity of the carboxylic acid group compared to analogs with electron-donating groups like methoxy (e.g., 1-(4-methoxyphenyl)cyclopropane-1-carboxylic acid ). Example: In 12k (1-(4-fluorophenyl)cyclopropane-1-carboxamide with pyrrolidine), the fluorine atom stabilizes the aromatic ring via resonance, as evidenced by its downfield-shifted ¹³C NMR signal (δ 161.5 ppm, J = 245.1 Hz) .

• Positional Isomerism :
  The 3-fluoro isomer (12l) exhibits distinct NMR splitting patterns due to altered coupling constants (e.g., δ 7.22–7.14 ppm for aromatic protons) compared to the 4-fluoro analog . This positional difference may influence binding interactions in biological systems.

Physical Properties

Compound	Substituents	Melting Point (°C)	Yield (%)	Purity/Notes
Target Compound	4-Fluoro-2,6-dimethoxy	Not reported	N/A	Hypothetical
12k	4-Fluorophenyl, pyrrolidine	154.7–155.0	87	Crystalline solid
12l	3-Fluorophenyl, diethylamine	78.8–79.0	78	Colorless solid
1-(4-Methoxyphenyl)	4-Methoxy	Not reported	N/A	>90% purity

• Melting Points : The higher melting point of 12k (154.7–155.0°C) versus 12l (78.8–79.0°C) reflects increased crystallinity due to the rigid pyrrolidine moiety and fluorine substitution .
• Solubility : Methoxy groups (as in the 4-methoxy analog ) may improve solubility in polar solvents compared to fluoro-substituted derivatives.

Functional Group Variations

• Carboxylic Acid vs. Amides : The target compound’s free carboxylic acid group contrasts with amide derivatives (e.g., 12k, 12l), which exhibit reduced acidity but enhanced stability in biological environments .
• Methoxycarbonyl vs. Fluoro : Compounds like (1R,2R)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid (CAS 88335-97-1) highlight how ester groups alter reactivity compared to halogenated analogs.

Key Research Findings

• NMR Trends : Fluorine atoms induce characteristic splitting in ¹H NMR (e.g., J = 8.6–5.3 Hz in 12k) and deshielded ¹³C signals (δ 161.5–163.1 ppm) .
• IR Spectroscopy : Stretching frequencies for carbonyl groups (1620–1617 cm⁻¹) are consistent across cyclopropane-carboxylic acid derivatives .
• Steric Effects : The 2,6-dimethoxy substitution in the target compound may hinder ring-opening reactions, a common pathway for cyclopropane derivatives under thermal or acidic conditions.

Biological Activity

1-(4-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid is a synthetic compound notable for its unique structural features, including a cyclopropane ring and fluorinated aromatic moiety. This compound has garnered interest in various fields, particularly in medicinal chemistry, due to its potential biological activities.

• Molecular Formula : C12H13FO4
• Molecular Weight : 240.23 g/mol
• IUPAC Name : 1-(4-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• InChI Key : IMDPEKUNZMFLEI-UHFFFAOYSA-N

Biological Activity Overview

Research into the biological activity of 1-(4-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid has revealed several promising areas of interest:

Antitumor Activity

Studies have indicated that compounds with similar structures exhibit significant antitumor properties. For instance, derivatives containing fluorinated phenyl groups have shown potent inhibitory effects against various cancer cell lines. The potential mechanism involves the modulation of specific signaling pathways related to cell proliferation and apoptosis.

The biological activity of this compound is hypothesized to involve:

• Receptor Interaction : The compound may interact with specific receptors or enzymes involved in tumor growth regulation.
• Signal Transduction Pathways : It could influence pathways such as ERK/MAPK or PI3K/Akt, which are critical in cancer biology.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antitumor	Inhibitory effects on colon cancer cell lines (e.g., HCT116)
Enzyme Inhibition	Potential inhibition of key enzymes involved in tumor progression
Pharmacokinetics	Favorable pharmacokinetic profile observed in preclinical studies

Case Study 1: Antitumor Efficacy

In a study evaluating the antitumor efficacy of related compounds, it was found that derivatives with similar structural features exhibited IC50 values in the low nanomolar range against various cancer cell lines. For example, one derivative demonstrated an IC50 of 0.64 μM against the MM1.S multiple myeloma cell line, indicating significant cytotoxic potential.

Case Study 2: Pharmacological Characterization

A comparative analysis with other compounds highlighted that those containing the fluorinated aromatic moiety showed enhanced selectivity and potency as NK(1) receptor antagonists. This suggests that structural modifications can lead to improved therapeutic profiles.